![molecular formula C7H16ClNO2 B1447917 Ethyl 4-amino-3-methylbutanoate hydrochloride CAS No. 204503-79-7](/img/structure/B1447917.png)
Ethyl 4-amino-3-methylbutanoate hydrochloride
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Overview
Description
Ethyl 4-amino-3-methylbutanoate hydrochloride, commonly known as EAMBH, is an organic compound that has been extensively studied in recent years due to its diverse applications and potential therapeutic benefits. EAMBH is a member of the amino acid family, and is composed of a carboxyl group, an amine group, and a hydrochloride group. It is a zwitterionic compound, meaning that it has both acidic and basic properties. In its pure form, EAMBH is an odorless, colorless, crystalline solid.
Scientific Research Applications
Biodegradation and Environmental Fate
- Ethyl tert-butyl ether (ETBE) has been studied for its biodegradation and fate in soil and groundwater. Research indicates that microorganisms in soil and groundwater can aerobically degrade ETBE as a carbon and energy source, or via cometabolism using alkanes as growth substrates. This research is crucial for understanding the environmental impact of ETBE and potentially related compounds like Ethyl 4-amino-3-methylbutanoate hydrochloride in industrial applications (Thornton et al., 2020) (Thornton et al., 2020).
Industrial Applications and Toxicity
- Ionic liquids , such as 1-Ethyl-3-methylimidazolium acetate, have shown potential for dissolving biopolymers like cellulose and chitin, making them attractive for industrial applications. Research emphasizes the need for comprehensive toxicity assessments before large-scale utilization, considering environmental and human health impacts (Ostadjoo et al., 2018) (Ostadjoo et al., 2018).
Chemical Synthesis and Pharmaceuticals
- Amino-1,2,4-triazoles serve as raw materials for fine organic synthesis, highlighting the versatility of nitrogen-containing compounds in producing agricultural products, pharmaceuticals, and dyes. This suggests that this compound could have applications in similar synthesis processes due to its functional group similarities (Nazarov V.N. et al., 2021) (Nazarov V.N. et al., 2021).
properties
IUPAC Name |
ethyl 4-amino-3-methylbutanoate;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2.ClH/c1-3-10-7(9)4-6(2)5-8;/h6H,3-5,8H2,1-2H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGGZZAHNIGMEEU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(C)CN.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.66 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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